Cas no 269726-82-1 (3-Cyano-D-beta-homophenylalanine hydrochloride)

• Product Name: 3-Cyano-D-beta-homophenylalanine hydrochloride
• CAS No: 269726-82-1
• MF: C₁₁H₁₃ClN₂O₂
• MW: 240.686121702194
• CID: 254128
• PubChem ID: 24820278
• Update Time: 2025-11-01

3-Cyano-D-beta-homophenylalanine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-3-Amino-4-(3-cyanophenyl)butanoic acid hydrochloride
• (3R)-3-amino-4-(3-cyanophenyl)butanoic acid,hydrochloride
• (R)-3-Amino-4-(3-cyano-phenyl)-butyric acid.HCl
• (R)-3-AMINO-4-(3-CYANO-PHENYL)-BUTYRIC ACID•HCL
• Benzenebutanoic acid, β-amino-3-cyano-, (βR)-
• H-D-β-HoPhe(3-CN)-OH.HCl
• (R)-3-Amino-4-(3-cyano-phenyl)-butyric acid-HCl
• (R)-3-Amino-4-(3-cyanophenyl)butyricacid
• (betaR)-beta-Amino-3-cyanobenzenebutanoic acid
• 269726-82-1
• 3-Cyano-D-beta-homophenylalanine hydrochloride
• PS-12303
• CS-0333405
• AC-22186
• (3R)-3-AMINO-4-(3-CYANOPHENYL)BUTANOIC ACID HYDROCHLORIDE
• (r)-3-amino-4-(3-cyanophenyl)butyric acid hcl
• (R)-3-Amino-4-(3-cyano-phenyl)-butyric acid hydrochloride
• (3R)-3-Amino-4-(3-cyanophenyl)butanoic acid--hydrogen chloride (1/1)
• DTXSID50647469
• AKOS016843822
• 332061-87-7
• (3R)-3-amino-4-(3-cyanophenyl)butanoic acid;hydrochloride
• MFCD01860977
• (R)-3-Amino-4-(3-cyanophenyl)-butyric acid-HCl
• G85288
• 3-CYANO-D-B-HOMOPHENYLALANINE HYDROCHLORIDE

• Inchi： 1S/C11H12N2O2.ClH/c12-7-9-3-1-2-8(4-9)5-10(13)6-11(14)15;/h1-4,10H,5-6,13H2,(H,14,15);1H/t10-;/m1./s1
• InChI Key： NJAIOCXWQMXNIX-HNCPQSOCSA-N
• SMILES： Cl.OC(C[C@@H](CC1C=CC=C(C#N)C=1)N)=O

Computed Properties

• Exact Mass: 240.06700
• Monoisotopic Mass: 240.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 269
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87.1A^2

Experimental Properties

• Density: 1.24
• Boiling Point: 425.3°C at 760 mmHg
• Flash Point: 211°C
• PSA: 87.11000
• LogP: 2.40508

Additional information on 3-Cyano-D-beta-homophenylalanine hydrochloride

Comprehensive Overview of 3-Cyano-D-beta-homophenylalanine hydrochloride (CAS No. 269726-82-1): Properties, Applications, and Research Insights

3-Cyano-D-beta-homophenylalanine hydrochloride (CAS No. 269726-82-1) is a specialized non-natural amino acid derivative with growing significance in pharmaceutical research and peptide chemistry. This compound, characterized by its cyano (-CN) functional group and D-beta-homophenylalanine backbone, has garnered attention for its unique structural features and potential applications in drug discovery. As researchers increasingly explore modified amino acids for targeted therapies, compounds like 3-Cyano-D-beta-homophenylalanine hydrochloride are becoming pivotal in developing peptide-based therapeutics and enzyme inhibitors.

The molecular structure of 3-Cyano-D-beta-homophenylalanine hydrochloride features a homologated phenylalanine side chain (beta-homo configuration) with a cyano substituent at the 3-position, offering distinct steric and electronic properties compared to natural amino acids. This modification enhances its utility in conformational studies and structure-activity relationship (SAR) analyses, particularly in designing peptidomimetics. Recent studies highlight its role in modulating protein-protein interactions, a hot topic in cancer research and neurodegenerative disease studies, where precise molecular recognition is critical.

In synthetic chemistry, 3-Cyano-D-beta-homophenylalanine hydrochloride serves as a valuable chiral building block for asymmetric synthesis. Its D-configuration makes it particularly useful for creating protease-resistant peptides, addressing a common challenge in peptide drug development. The hydrochloride salt form improves solubility in aqueous systems, facilitating its incorporation into solid-phase peptide synthesis (SPPS) protocols. Researchers frequently search for "modified amino acids for peptide design" or "D-amino acid applications in medicine," reflecting the compound's relevance in contemporary studies.

From a biochemical perspective, the cyano group in 3-Cyano-D-beta-homophenylalanine hydrochloride offers unique opportunities for post-translational modifications and bioconjugation. This aligns with current trends in click chemistry and bioorthogonal reactions, where functional groups like nitriles are employed for site-specific labeling of biomolecules. The compound's potential in PET tracer development (positron emission tomography) is also being investigated, as researchers explore "amino acid-based imaging agents" for diagnostic applications.

Quality and purity are critical for 3-Cyano-D-beta-homophenylalanine hydrochloride in research applications. Analytical techniques such as HPLC, mass spectrometry, and NMR spectroscopy are routinely used to verify its structural integrity. The compound's stability under various pH conditions and compatibility with green chemistry solvents are frequently discussed topics, reflecting the pharmaceutical industry's focus on sustainable synthesis methods. Searches for "non-natural amino acid stability" or "peptide synthesis optimization" often lead to discussions involving this compound.

Looking ahead, 3-Cyano-D-beta-homophenylalanine hydrochloride holds promise in emerging fields like targeted drug delivery and precision medicine. Its structural versatility supports the design of multifunctional peptide conjugates, addressing current challenges in bioavailability and tissue specificity. As the scientific community continues to explore "next-generation peptide therapeutics," compounds with tailored modifications like this will likely play increasingly important roles in bridging the gap between small molecules and biologics.